Cas no 1000931-68-9 (2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid)

• Product Name: 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid
• CAS No: 1000931-68-9
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• MDL: MFCD09971704
• CID: 5156083
• Update Time: 2026-03-04

2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid, 4-hydroxy-4-(trifluoromethyl)-
• 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid

• MDL： MFCD09971704
• Inchi： 1S/C7H10F3NO3/c8-7(9,10)6(14)2-4(11-3-6)1-5(12)13/h4,11,14H,1-3H2,(H,12,13)
• InChI Key： YQBFZPFORBBTIA-UHFFFAOYSA-N
• SMILES： N1CC(O)(C(F)(F)F)CC1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid

Introduction to 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid (CAS No. 1000931-68-9)

2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid, identified by its CAS number 1000931-68-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyrrolidinyl moiety and a trifluoromethyl group, contribute to its unique chemical properties and potential pharmacological effects.

The pyrrolidin-2-ylacetic acid backbone is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a hydroxy group at the 4-position enhances the solubility and reactivity of the compound, while the trifluoromethyl group at the 4-position increases its metabolic stability and binding affinity. These structural elements make 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid a promising candidate for further development as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The pharmaceutical industry has been actively exploring molecules that can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid has shown promise in preclinical studies as a modulator of key signaling pathways relevant to these conditions.

One of the most compelling aspects of this compound is its potential role in inhibiting inflammatory pathways. Inflammatory processes are central to many diseases, including rheumatoid arthritis, Crohn's disease, and even certain types of cancer. Studies have demonstrated that compounds containing a pyrrolidinyl moiety can interact with cyclooxygenase (COX) enzymes and other inflammatory mediators. The presence of a hydroxy group in 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid may enhance its ability to modulate these pathways by increasing binding affinity or altering enzyme kinetics.

Additionally, the trifluoromethyl group is known to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and metabolic stability. This feature is particularly important for oral administration, where bioavailability and duration of action are critical factors. The combination of these structural elements makes 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid an attractive candidate for further development as an anti-inflammatory agent.

Recent research has also explored the potential applications of this compound in oncology. Cancer cells often exhibit altered signaling pathways that drive their growth and survival. By targeting these pathways, it may be possible to develop novel therapies that selectively inhibit tumor growth while minimizing side effects. The pyrrolidinyl scaffold is known to interact with various kinases and other enzymes involved in cancer cell signaling. The specific arrangement of functional groups in 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid may allow it to bind to these targets with high affinity, potentially leading to potent anti-cancer activity.

In vitro studies have shown that derivatives of this compound can inhibit the activity of key enzymes involved in cancer progression. For example, preliminary data suggest that it may interfere with the activity of tyrosine kinases, which are often overexpressed in cancer cells. Furthermore, the presence of a hydroxy group may enhance its ability to penetrate cellular membranes and reach intracellular targets. These properties make 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and fluorination reactions are employed to introduce the necessary functional groups. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization of the final product.

The pharmacological evaluation of 2-4-hydroxy-4-(trifluoromethyl)pyrrolidin-2-ylacetic acid involves both in vitro and in vivo studies. In vitro assays are used to assess its activity against various biological targets, while animal models provide insights into its efficacy and safety profiles. These studies are crucial for determining whether this compound has the potential to become a new therapeutic agent.

The development pipeline for this compound is still in its early stages, but preliminary results are encouraging. If further studies confirm its efficacy and safety, it could be advanced into clinical trials for conditions such as cancer or inflammatory diseases. The pharmaceutical industry continues to invest heavily in drug discovery programs aimed at identifying novel compounds with therapeutic potential.

In conclusion,2-4-hydroxy-4-(trifluoromethyl)pyrrolidin - 2 - ylacetic acid (CAS No. 1000931 - 68 - 9) is a compound with significant promise in the field of pharmaceutical chemistry. Its unique structural features make it a valuable candidate for further investigation as an anti-inflammatory or anti-cancer agent. With continued research and development, this molecule could one day contribute to the treatment of debilitating diseases.